2-Tert-butyl-4-methylphenyl diethyl phosphate

• Molecular Formula: C15H25O4P
• Molecular Weight: 300.33 g/mol
• IUPAC Name: (2-tert-butyl-4-methylphenyl) diethyl phosphate
• InChI: InChI=1S/C15H25O4P/c1-7-17-20(16,18-8-2)19-14-10-9-12(3)11-13(14)15(4,5)6/h9-11H,7-8H2,1-6H3
• InChI Key: WRFDKBLDLQPBQN-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(OCC)OC1=C(C=C(C=C1)C)C(C)(C)C

Description

2-Tert-butyl-4-methylphenyl diethyl phosphate is a useful research compound. Its molecular formula is C15H25O4P and its molecular weight is 300.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (60% in mineral oil, 8.4 g, 0.21 mol) in THF (200 mL) was added dropwise a solution of 2-tert-butyl-4-methylphenol (33 g, 0.20 mol) in THF (100 mL) at 0° C. The mixture was stirred at 0° C. for 15 min and then phosphorochloridic acid diethyl ester (37 g, 0.21 mol) was added dropwise at 0° C. After addition, the mixture was stirred at ambient temperature for 30 min. The reaction was quenched with sat. NH4Cl (300 mL) and then extracted with Et2O (350 mL×2). The combined organic layers were washed with brine, dried over anhydrous Na2SO4, and then evaporated under vacuum to give 2-tert-butyl-4-methylphenyl diethyl phosphate (contaminated with mineral oil) as a colorless oil (60 g, ˜100%), which was used directly in the next step.